Cas no 1226427-80-0 (N-1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-9H-xanthene-9-carboxamide)

• Product Name: N-1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-9H-xanthene-9-carboxamide
• CAS No: 1226427-80-0
• MF: C₂₃H₁₉N₃O₃S
• MW: 417.480263948441
• CID: 6271463
• PubChem ID: 49677512
• Update Time: 2025-07-22

N-1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-9H-xanthene-9-carboxamide
• N-[1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl]-9H-xanthene-9-carboxamide
• N-(1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-9H-xanthene-9-carboxamide
• VU0527876-1
• SR-01000926145
• N-[2-(2-hydroxyethyl)-5-thiophen-2-ylpyrazol-3-yl]-9H-xanthene-9-carboxamide
• AKOS024527243
• SR-01000926145-1
• 1226427-80-0
• F5883-0732

• Inchi： 1S/C23H19N3O3S/c27-12-11-26-21(14-17(25-26)20-10-5-13-30-20)24-23(28)22-15-6-1-3-8-18(15)29-19-9-4-2-7-16(19)22/h1-10,13-14,22,27H,11-12H2,(H,24,28)
• InChI Key： JDUNONXYAFBLAF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(N(CCO)N=1)NC(C1C2C=CC=CC=2OC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 417.11471265g/mol
• Monoisotopic Mass: 417.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on N-1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-9H-xanthene-9-carboxamide

Professional Introduction to N-1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-9H-xanthene-9-carboxamide (CAS No: 1226427-80-0)

N-1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-9H-xanthene-9-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1226427-80-0, represents a unique molecular architecture that combines several pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and therapeutic applications. The structural features of this molecule, particularly the presence of a 9H-xanthene core conjugated with a pyrazole ring system and a thiophene moiety, contribute to its potential biological activity and chemical reactivity.

The N-1-(2-hydroxyethyl) substituent at the pyrazole ring introduces a hydrophilic character to the molecule, which can enhance its solubility in aqueous media and facilitate its interaction with biological targets. This feature is particularly important in pharmaceutical development, where bioavailability and metabolic stability are critical factors. The xanthene core, known for its electron-donating properties, can influence the electronic distribution of the molecule, thereby affecting its reactivity and binding affinity to biological receptors.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and structural versatility. The combination of a xanthene ring with a pyrazole-thiophene system in N-1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-9H-xanthene-9-carboxamide suggests potential applications in various therapeutic areas. For instance, xanthene derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The pyrazole ring is another pharmacophore that has shown promise in medicinal chemistry, particularly for its role in modulating enzyme activity and receptor binding.

The thiophene moiety further enhances the complexity of this compound, as thiophenes are well-known for their role in pharmaceuticals due to their ability to form stable aromatic systems and participate in various chemical reactions. The presence of both thiophene and pyrazole in close proximity may allow for synergistic interactions with biological targets, leading to enhanced pharmacological effects. This molecular design aligns with the current trend in drug discovery towards multi-target directed ligands (MTDLs), which aim to simultaneously interact with multiple biological pathways to achieve therapeutic benefits.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Molecular modeling studies on N-1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-9H-xanthene-9-carboxamide have suggested that it may exhibit inhibitory activity against certain enzymes involved in cancer progression. Specifically, the xanthene-pyrazole-thiophene scaffold could potentially disrupt key signaling pathways such as the PI3K/Akt/mTOR pathway, which is frequently dysregulated in tumors. These computational findings provide a strong rationale for further experimental validation of the compound's biological properties.

In vitro studies have begun to explore the potential applications of this compound in various disease models. Preliminary results indicate that N-1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-9H-xanthene-9-carboxamide may possess cytotoxic effects against certain cancer cell lines while exhibiting minimal toxicity towards normal cells. This selectivity is crucial for developing effective anticancer agents that can target malignant cells without harming healthy tissues. Additionally, the compound's ability to cross cell membranes may enhance its bioavailability, making it a viable candidate for systemic therapy.

The synthesis of this compound presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step reactions that require careful optimization to ensure high yield and purity. Recent improvements in synthetic methodologies have enabled the efficient preparation of heterocyclic compounds like N-1-(2-hydroxyethyl)-3-(thiophen-2-y l)-1H-pyrazol -5 - yl - 9 H - xanthene - 9 - carboxamide using palladium-catalyzed cross-coupling reactions and other transition metal-catalyzed processes. These advances have significantly reduced the time and cost associated with producing such complex molecules, facilitating their exploration in drug discovery programs.

The potential therapeutic applications of N - 1 - ( 2 - hydroxyethyl ) - 3 - ( thiophen - 2 - yl ) - 1 H - pyrazol - 5 - yl - 9 H - xanthene - 9 - carboxamide extend beyond oncology. The compound's structural features suggest that it may also be effective against other diseases characterized by abnormal cellular proliferation or inflammation. For example, it could be investigated for its potential role in treating autoimmune disorders or neurodegenerative diseases where modulation of inflammatory pathways is critical. The versatility of this molecule makes it an attractive scaffold for developing novel therapeutics targeting multiple disease mechanisms.

As research continues to uncover new biological functions and synthetic strategies, N - 1 - ( 2 - hydroxyethyl ) - 3 - ( thiophen - 2 - yl ) - 1 H - pyrazol - 5 - yl - 9 H xanthene . -carboxamide is poised to play an important role in future pharmaceutical developments. Its unique structural features combined with promising preclinical data make it a valuable asset for medicinal chemists seeking innovative solutions for unmet medical needs. Further studies are warranted to fully elucidate its mechanism of action and explore its potential as a lead compound for new drug candidates.